Cas no 2172384-05-1 (spiro3.4octane-1-sulfonyl fluoride)

• Product Name: spiro3.4octane-1-sulfonyl fluoride
• CAS No: 2172384-05-1
• MF: C₈H₁₃FO₂S
• MW: 192.251024961472
• CID: 6036683
• PubChem ID: 165870453
• Update Time: 2025-05-20

spiro3.4octane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• spiro3.4octane-1-sulfonyl fluoride
• EN300-1450975
• spiro[3.4]octane-1-sulfonyl fluoride
• 2172384-05-1

• Inchi： 1S/C8H13FO2S/c9-12(10,11)7-3-6-8(7)4-1-2-5-8/h7H,1-6H2
• InChI Key： GHPJDECFTUQNDY-UHFFFAOYSA-N
• SMILES： S(C1CCC21CCCC2)(=O)(=O)F

Computed Properties

• Exact Mass: 192.06202899g/mol
• Monoisotopic Mass: 192.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on spiro3.4octane-1-sulfonyl fluoride

Professional Introduction to Spiro3.4octane-1-sulfonyl Fluoride (CAS No. 2172384-05-1)

Spiro3.4octane-1-sulfonyl Fluoride, with the chemical identifier CAS No. 2172384-05-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of spirocyclic sulfonamides, which are known for their unique structural properties and versatile applications in medicinal chemistry. The presence of a fluorine atom in its molecular structure enhances its reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules.

The spirocyclic core of Spiro3.4octane-1-sulfonyl Fluoride imparts a rigidity to the molecule, which can be advantageous in the design of enzyme inhibitors and other targeted therapeutic agents. Recent studies have highlighted its potential in the development of small-molecule drugs that interact with specific biological targets, particularly in the realm of protease inhibition. The fluorine-substituted sulfonamide moiety is particularly interesting because it can modulate the electronic properties of the molecule, influencing both its binding affinity and metabolic stability.

In the context of drug discovery, Spiro3.4octane-1-sulfonyl Fluoride has been explored as a key building block for constructing more complex pharmacophores. Its ability to undergo various chemical transformations, such as nucleophilic substitution and coupling reactions, makes it a versatile tool for synthetic chemists. For instance, researchers have utilized this compound to develop novel sulfonamides that exhibit potent activity against bacterial infections and inflammatory diseases. The fluorine atom's role in these reactions often enhances the compound's bioavailability and reduces unwanted side effects.

One of the most compelling aspects of CAS No. 2172384-05-1 is its potential in medicinal chemistry applications. The spirocyclic structure provides a stable scaffold that can be modified to target specific disease pathways. For example, recent studies have demonstrated its efficacy in inhibiting certain enzymes involved in cancer progression. The fluorine-substituted sulfonamide group is particularly effective in disrupting protein-protein interactions that are critical for tumor growth and survival. This has led to the development of several lead compounds that are currently undergoing further investigation in preclinical trials.

The synthesis of Spiro3.4octane-1-sulfonyl Fluoride is a complex process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the spirocyclic core efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product. The growing interest in this compound underscores its importance as a pharmaceutical intermediate and highlights the need for innovative synthetic strategies.

From a regulatory perspective, CAS No. 2172384-05-1 must meet stringent quality standards to be approved for use in drug development. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety throughout the production process. Additionally, rigorous analytical testing is conducted to verify the compound's identity, purity, and stability under various storage conditions. These measures are essential for maintaining the integrity of pharmaceutical products and ensuring their efficacy in clinical settings.

The future prospects of Spiro3.4octane-1-sulfonyl Fluoride are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Innovations in computational chemistry and artificial intelligence are being leveraged to predict new molecular structures and optimize synthetic routes more efficiently than ever before. These advancements will likely accelerate the development of novel therapeutics based on this compound, offering new hope for patients suffering from various diseases.

In conclusion, Spiro3.4octane-1-sulfonyl Fluoride (CAS No. 2172384-05-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug development, particularly in protease inhibition and cancer therapy, make it a valuable asset for researchers worldwide. As synthetic methodologies continue to evolve, we can expect even greater utilization of this compound in creating innovative treatments that address unmet medical needs.